Cas no 2680753-06-2 (4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid)
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680753-06-2
- EN300-28272849
- 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid
-
- Inchi: 1S/C9H10N2O4/c1-4(12)6-3-7(9(14)15)11-8(6)10-5(2)13/h3,11H,1-2H3,(H,10,13)(H,14,15)
- InChI Key: RIONZBJUPVELDT-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C(C(=O)O)NC=1NC(C)=O
Computed Properties
- Exact Mass: 210.06405680g/mol
- Monoisotopic Mass: 210.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 99.3Ų
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28272849-0.05g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 95.0% | 0.05g |
$780.0 | 2025-03-19 | |
| Enamine | EN300-28272849-0.1g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 95.0% | 0.1g |
$817.0 | 2025-03-19 | |
| Enamine | EN300-28272849-0.25g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 95.0% | 0.25g |
$855.0 | 2025-03-19 | |
| Enamine | EN300-28272849-0.5g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 95.0% | 0.5g |
$891.0 | 2025-03-19 | |
| Enamine | EN300-28272849-1.0g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 95.0% | 1.0g |
$928.0 | 2025-03-19 | |
| Enamine | EN300-28272849-2.5g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 95.0% | 2.5g |
$1819.0 | 2025-03-19 | |
| Enamine | EN300-28272849-5.0g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 95.0% | 5.0g |
$2692.0 | 2025-03-19 | |
| Enamine | EN300-28272849-10.0g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 95.0% | 10.0g |
$3992.0 | 2025-03-19 | |
| Enamine | EN300-28272849-1g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 1g |
$928.0 | 2023-09-09 | ||
| Enamine | EN300-28272849-5g |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid |
2680753-06-2 | 5g |
$2692.0 | 2023-09-09 |
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid
Professional Introduction to 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid (CAS No: 2680753-06-2)
4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid, identified by the chemical identifier CAS No: 2680753-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a pyrrole core with acetyl and acetamido functional groups, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.
The molecular structure of 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid consists of a five-membered aromatic ring containing nitrogen, substituted with an acetyl group at the 4-position and an acetamido group at the 5-position. The presence of these polar functional groups enhances its solubility in polar solvents and its reactivity in various chemical transformations. This compound serves as a crucial building block in the construction of more complex molecules, particularly in the development of novel therapeutic agents.
In recent years, 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid has been extensively studied for its potential applications in drug discovery. The pyrrole scaffold is a common motif in many biologically active compounds, including antiviral, antibacterial, and anticancer agents. The acetyl and acetamido groups introduce additional reactivity, allowing for further functionalization through processes such as coupling reactions, hydrolysis, and condensation reactions. These modifications enable chemists to tailor the properties of the resulting compounds to specific biological targets.
One of the most compelling aspects of 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their inhibition is a key strategy in the treatment of diseases such as cancer, HIV, and inflammation-related disorders. The pyrrole core provides a scaffold that can be modified to interact with the active sites of proteases, while the acetyl and acetamido groups can be used to optimize binding affinity and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against certain proteases, making them attractive candidates for further development.
Additionally, 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid has been explored in the context of anticancer research. The pyrrole ring is known to possess pharmacological properties that can interfere with cancer cell proliferation and survival. By incorporating this compound into drug candidates, researchers aim to develop novel therapies that can selectively target cancer cells while minimizing toxicity to healthy tissues. Preliminary findings suggest that certain derivatives of 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid exhibit cytotoxic effects against various cancer cell lines, warranting further investigation into their potential as anticancer agents.
The synthesis of 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the pyrrole ring, followed by functional group transformations to introduce the acetyl and acetamido groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.
In conclusion, 4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid (CAS No: 2680753-06-2) is a versatile intermediate with significant potential in pharmaceutical applications. Its unique structural features make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research in medicinal chemistry continues to progress, compounds like this are expected to play an increasingly important role in the development of next-generation therapeutic agents.
2680753-06-2 (4-acetyl-5-acetamido-1H-pyrrole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)